Cas no 597544-14-4 (Tert-butyl 7-formyl-1H-indole-1-carboxylate)

• Product Name: Tert-butyl 7-formyl-1H-indole-1-carboxylate
• CAS No: 597544-14-4
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• MDL: MFCD11877856
• CID: 2834394
• PubChem ID: 72218715
• Update Time: 2025-07-20

Tert-butyl 7-formyl-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• GUUZNFSUBIQCPY-UHFFFAOYSA-N
• TERT-BUTYL 7-FORMYL-1H-INDOLE-1-CARBOXYLATE
• 597544-14-4
• MB10433
• TERT-BUTYL 7-FORMYLINDOLE-1-CARBOXYLATE
• 1H-INDOLE-1-CARBOXYLIC ACID, 7-FORMYL-, 1,1-DIMETHYLETHYL ESTER
• CS-0227095
• DB-174065
• SCHEMBL16098410
• Tert-butyl 7-formyl-1H-indole-1-carboxylate

• MDL： MFCD11877856
• Inchi： 1S/C14H15NO3/c1-14(2,3)18-13(17)15-8-7-10-5-4-6-11(9-16)12(10)15/h4-9H,1-3H3
• InChI Key： GUUZNFSUBIQCPY-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC2C=CC=C(C=O)C1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.10519334Da
• Monoisotopic Mass: 245.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Tert-butyl 7-formyl-1H-indole-1-carboxylate

Comprehensive Overview of Tert-butyl 7-formyl-1H-indole-1-carboxylate (CAS No. 597544-14-4)

Tert-butyl 7-formyl-1H-indole-1-carboxylate (CAS No. 597544-14-4) is a highly versatile organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. This compound belongs to the indole derivatives family, known for their significant biological activities and applications in drug discovery. The presence of both a formyl group and a tert-butyl carboxylate moiety makes it a valuable intermediate for synthesizing complex molecules.

In recent years, the demand for indole-based compounds has surged due to their role in developing anticancer agents, antiviral drugs, and neuroprotective therapies. Researchers are particularly interested in Tert-butyl 7-formyl-1H-indole-1-carboxylate because of its potential to serve as a building block for small-molecule inhibitors and biologically active probes. Its CAS No. 597544-14-4 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in medicinal chemistry.

The compound's structural features enable it to participate in various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern organic synthesis. Additionally, its formyl group allows for further functionalization, making it a key player in the design of heterocyclic compounds. This adaptability aligns with the current trend of green chemistry, where efficiency and sustainability are paramount.

From an industrial perspective, Tert-butyl 7-formyl-1H-indole-1-carboxylate is often discussed in forums and publications focusing on high-value intermediates and custom synthesis. Companies specializing in contract research organizations (CROs) and fine chemicals frequently list this compound in their portfolios, catering to the needs of pharmaceutical innovators and academic institutions. Its CAS No. 597544-14-4 serves as a unique identifier, ensuring precise sourcing and quality control.

Another area of interest is the compound's potential in fluorescence labeling and molecular imaging. The indole core exhibits intrinsic photophysical properties, making it suitable for developing biomarkers and diagnostic tools. This application is particularly relevant in the era of precision medicine, where targeted therapies and imaging techniques are in high demand.

In summary, Tert-butyl 7-formyl-1H-indole-1-carboxylate (CAS No. 597544-14-4) is a multifaceted compound with broad applications in drug discovery, material science, and biotechnology. Its unique chemical structure and reactivity profile make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative therapeutics and sustainable chemical processes.